1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-bromopyridine-3-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H17BrN4O3/c1-10-6-14(20-24-10)19-15(22)11-2-4-21(5-3-11)16(23)12-7-13(17)9-18-8-12/h6-9,11H,2-5H2,1H3,(H,19,20,22)
• InChI Key: MBYRHZGOIDSDPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C16H17BrN4O3
• Molecular Weight: 393.23 g/mol

Description

1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide, also known as BPIP, is a chemical compound that has shown great potential in scientific research applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

Discovery of Soluble Epoxide Hydrolase Inhibitors

Research has identified inhibitors of soluble epoxide hydrolase (sEH) that are derived from similar structural frameworks, highlighting the potential of such compounds in studying enzyme inhibition and their role in various diseases. For example, the study on "Discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase" by Thalji et al. (2013) discovered a series of inhibitors that provide evidence of robust in vivo target engagement, indicating their utility in disease models (Thalji et al., 2013).

Antifungal and Antimicrobial Applications

Compounds with similar core structures have been evaluated for their antifungal and antimicrobial activities. For instance, "Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives" by Xianglong Wu et al. (2014) explores benzamide derivatives for potential biological activities, including antimicrobial effects (Wu et al., 2014).

Antiprotozoal Agents

Another area of research application for similar compounds is in the development of antiprotozoal agents. A study titled "Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents" by Ismail et al. (2004) synthesized compounds that showed promising in vitro and in vivo activities against protozoal infections, suggesting a potential pathway for the development of new therapeutics (Ismail et al., 2004).

Herbicidal Activities

Research into novel herbicidal agents has also utilized structures akin to "1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide." For example, "Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides" by De-jin Hu et al. (2009) discusses the synthesis of compounds designed to inhibit D1 protease in plants, showing moderate to good herbicidal activities (Hu et al., 2009).